Cas no 613-23-0 (1,2-Phenylenediacetonitrile)

• Product Name: 1,2-Phenylenediacetonitrile
• CAS No: 613-23-0
• MF: C₁₀H₈N₂
• MW: 156.183921813965
• CID: 38889
• PubChem ID: 69180
• Update Time: 2025-09-27

1,2-Phenylenediacetonitrile Chemical and Physical Properties

Names and Identifiers

• 1,2-Phenylenediacetonitrile
• o-Phenylenediacetonitrile
• AMY13394
• AS-11784
• AKOS003388281
• alpha,alpha'-Dicyano-o-xylene
• o-Bis(cyanomethyl)benzene
• 2-[2-(cyanomethyl)phenyl]acetonitrile
• AC-22737
• EN300-75165
• PB47619
• CS-W018007
• o-Xylylene Cyanide
• FT-0606304
• o-Phenylenediacetonitrile;Phthalic acetonitrile
• 1,2-Bis(cyanomethyl)benzene
• o-Xylylendicyanid
• X0050
• Z1171979160
• A24726
• o-xylylenedicyanide
• UNII-FGS58Z5HPA
• SY025677
• o-Xylylene dicyanide
• W-105164
• FGS58Z5HPA
• 2,2'-o-Phenylenediacetonitrile
• 2,2'-(1,2-Phenylene)diacetonitrile
• 2,2'-(1,2-Phenylene)diacetonitrile;2,2'-(1,2-Phenylene)diacetonitrile
• NSC-5170
• SCHEMBL1945874
• 613-73-0
• NSC 5170
• EINECS 210-351-3
• DTXSID00210203
• NS00022500
• NSC5170
• o-Phenylene diacetonitrile
• 613-23-0
• o-Benzenediacetonitrile
• 1,2-Benzenediacetonitrile
• MFCD00001905
• InChI=1/C10H8N2/c11-7-5-9-3-1-2-4-10(9)6-8-12/h1-4H,5-6H

• Inchi： 1S/C10H8N2/c11-7-5-9-3-1-2-4-10(9)6-8-12/h1-4H,5-6H2
• InChI Key： FWPFXBANOKKNBR-UHFFFAOYSA-N
• SMILES： N#CCC1C=CC=CC=1CC#N

Computed Properties

• Exact Mass: 156.069
• Monoisotopic Mass: 156.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.101 g/cm3
• Boiling Point: 325.4ºC at 760 mmHg
• Flash Point: 157.7ºC
• Refractive Index: 1.549
• PSA: 47.58000
• LogP: 1.81876